Cas no 465-90-7 (Hellebrigenin)

Hellebrigenin is a natural compound derived from Helleborus niger, known for its potent anti-inflammatory and analgesic properties. It exhibits strong binding affinity to tumor necrosis factor-α (TNF-α) receptors, offering potential therapeutic benefits for inflammatory and autoimmune diseases. Hellebrigenin's unique chemical structure allows for selective modulation of cellular signaling, making it a promising candidate for drug development.

Hellebrigenin structure

Product Name:Hellebrigenin

CAS No:465-90-7

MF:C₂₄H₃₂O₆

MW:416.507287979126

CID:930441

PubChem ID:259577

Update Time:2025-06-21

Hellebrigenin Chemical and Physical Properties

Names and Identifiers

- (3S,5S,8R,9S,10S,13R,14S,17R)-3,5,14-trihydroxy-13-methyl-17-(6-oxopyran-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
- Bufotalidin
- EINECS 207-368-3
- Gellebrigenin
- Hellebrigenin
- NSC89594
- A,5
- A)-
- C16969
- DTXSID90963594
- NSC 89594
- 5-beta-BUFA-20,22-DIENOLIDE, 3-beta,5,14-TRIHYDROXY-19-OXO-
- 465-90-7
- CHEMBL2068960
- Bufa-20,22-dienolide,3,5,14-trihydroxy-19-oxo-,(3beta,5beta)-
- SCHEMBL13188019
- NSC-89594
- 5-18-05-00180 (Beilstein Handbook Reference)
- BRN 0056259
- 3,5,14-Trihydroxy-19-oxobufa-20,22-dienolide
- AKOS040760445
- CS-0034272
- 19-Oxo-3-beta,5,14-trihydroxy-5-beta-bufa-20,22-dienolide
- NS00043101
- MS-27249
- Bufa-20,22-dienolide, 3,5,14-trihydroxy-19-oxo-, (3beta,5beta)-
- HY-N6576
- 3beta,5beta,14beta-Trihydroxy-19-oxo-bufa-20,22-dienolide 3-O-beta-D-glucopyranoside
- (3beta,5beta)-3,5,14-Trihydroxy-19-oxobufa-20,22-dienolide
- DA-61939
- Inchi： 1S/C24H32O6/c1-21-8-5-18-19(6-10-23(28)12-16(26)4-9-22(18,23)14-25)24(21,29)11-7-17(21)15-2-3-20(27)30-13-15/h2-3,13-14,16-19,26,28-29H,4-12H2,1H3/t16-,17+,18-,19+,21+,22-,23-,24-/m0/s1
- InChI Key： TVKPTWJPKVSGJB-XHCIOXAKSA-N
- SMILES： O[C@]12CC[C@H](C3=COC(C=C3)=O)[C@@]1(C)CC[C@@H]1[C@@]3(C=O)CC[C@@H](C[C@]3(CC[C@@H]21)O)O
- BRN： 0056259

Computed Properties

Exact Mass: 416.22000
Monoisotopic Mass: 416.21988874g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 2
Complexity: 834
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 104

Experimental Properties

PSA: 107.97000
LogP: 2.53580

Hellebrigenin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chengdu Biopurify Phytochemicals Ltd	BP4193-5mg	Bufotalidin	465-90-7	98%	5mg	$296	2023-09-20
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1728-5 mg	Hellebrigenin	465-90-7		5mg	￥2814.00	2022-04-26
S e l l e c k ZHONG GUO	E2067-1mg	Hellebrigenin	465-90-7		1mg	￥5487.3	2022-04-26
S e l l e c k ZHONG GUO	E2067-5mg	Hellebrigenin	465-90-7		5mg	￥16453.71	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BP4193-5mg	Bufotalidin	465-90-7	98%	5mg	$296	2023-09-19
MedChemExpress	HY-N6576-1mg	Hellebrigenin	465-90-7	99.65%	1mg	￥1250	2025-04-16
Biosynth	AAA46590-5 mg	Bufotalidin	465-90-7		5mg	$121.30	2023-01-05
Biosynth	AAA46590-10 mg	Bufotalidin	465-90-7		10mg	$194.00	2023-01-05
Biosynth	AAA46590-25 mg	Bufotalidin	465-90-7		25mg	$363.75	2023-01-05
Biosynth	AAA46590-50 mg	Bufotalidin	465-90-7		50mg	$582.00	2023-01-05